Cas no 1805498-10-5 (Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate
• CAS No: 1805498-10-5
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4945146
• Update Time: 2025-06-28

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-10(18)5-8-9(12(14,15)16)4-3-7(6-17)11(8)13/h3-4H,2,5H2,1H3
• InChI Key： IDHGIKQRJADCSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1805498-10-5): A Comprehensive Overview

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate, identified by its CAS number 1805498-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, including a chloro substituent, a cyano group, and a trifluoromethyl moiety, presents a versatile platform for the development of novel therapeutic agents.

The molecular structure of Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of the chloro group at the 2-position enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in synthetic organic chemistry. Additionally, the cyano group introduces a polar electron-withdrawing effect, which can influence the compound's solubility and interaction with biological targets. The trifluoromethyl group, located at the 6-position, further modulates the electronic properties of the aromatic ring, potentially enhancing binding affinity to biological receptors.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. The structural motifs present in Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate make it an attractive candidate for designing compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. For instance, the combination of a chloro and cyano group has been explored in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to improve metabolic stability and binding affinity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate. These studies have highlighted its potential as a scaffold for developing novel bioactive molecules. For example, computational modeling has suggested that modifications at the 3-position could enhance interactions with specific protein targets, leading to more potent and selective inhibitors. Such insights are invaluable for medicinal chemists aiming to optimize lead compounds for clinical development.

The synthesis of Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the regioselectivity of subsequent transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also allow for greater flexibility in modifying the molecular structure.

In vitro studies have begun to unravel the biological profile of derivatives derived from Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate. Initial findings suggest that certain analogs exhibit inhibitory activity against enzymes involved in inflammatory pathways. This aligns with current trends in drug discovery, where targeting inflammation is a key strategy for treating chronic diseases such as rheumatoid arthritis and atherosclerosis. Furthermore, preliminary data indicate that modifications at the trifluoromethyl position can significantly alter pharmacokinetic properties, including bioavailability and half-life.

The role of fluorine-containing compounds in pharmaceutical development cannot be overstated. The trifluoromethyl group is particularly advantageous due to its ability to enhance lipophilicity and metabolic stability while maintaining strong binding interactions with biological targets. This has led to numerous successful drug candidates entering clinical trials over the past decade. The versatility of Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate as a building block underscores its importance in modern medicinal chemistry.

Future research directions may focus on exploring new synthetic routes to< strong>Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate that are more sustainable and scalable. Green chemistry principles are increasingly being integrated into drug discovery processes to minimize environmental impact while maintaining efficiency. Additionally, there is growing interest in developing biodegradable or biocompatible derivatives that could reduce off-target effects and improve patient safety.

The integration of machine learning and artificial intelligence into chemical synthesis has opened up new possibilities for optimizing< strong>Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate-based drug candidates. Predictive models can help identify promising molecular structures before experimental validation, significantly reducing time-to-market for new therapies. This interdisciplinary approach represents a paradigm shift in how pharmaceutical research is conducted.

In conclusion,< strong>Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1805498-10-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methods and biological activities associated with this compound and its derivatives, it will undoubtedly play an important role in future drug discovery efforts.